(3aR,5r,6aS)-2-(tert-butoxycarbonyl)octahydrocyclopenta[c]pyrrole-5-carboxylic acid

• IUPAC Name: (3aS,6aR)-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid
• InChI: InChI=1S/C13H21NO4/c1-13(2,3)18-12(17)14-6-9-4-8(11(15)16)5-10(9)7-14/h8-10H,4-7H2,1-3H3,(H,15,16)/t8?,9-,10+
• InChI Key: QGUILIYSENMTGT-PBINXNQUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC(CC2C1)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]2CC(C[C@H]2C1)C(=O)O
• Molecular Formula: C13H21NO4
• DSSTOX Substance ID: DTXSID801112440
• Molecular Weight: 255.31 g/mol
• CAS RN: 1401464-09-2, 442877-23-8

Description

“(3aR,5r,6aS)-2-(tert-butoxycarbonyl)octahydrocyclopenta[c]pyrrole-5-carboxylic acid” is a chemical compound with the CAS Number: 442877-23-8 and a molecular weight of 255.31. It is a solid substance stored in dry conditions at 2-8°C.

Physical And Chemical Properties Analysis

This compound is a solid substance. It’s stored in dry conditions at 2-8°C.

Scientific Research Applications

Understanding Biocatalyst Inhibition by Carboxylic Acids

Carboxylic acids, similar in structure to the specified compound, are known for their role as microbial inhibitors. These acids, including hexanoic, octanoic, decanoic, and lauric acids, are explored for their effects on engineered microbes like Escherichia coli and Saccharomyces cerevisiae. These studies aim to understand how carboxylic acids inhibit microbial growth at concentrations below desired yields, which is crucial for optimizing the production of biorenewable chemicals. Discovering metabolic engineering strategies to increase microbial robustness against such inhibition is a key area of research (Jarboe, Royce, & Liu, 2013).

Biologically Active Compounds of Plants

The structural differences of selected carboxylic acids, such as benzoic acid (BA), cinnamic acid (CinA), and others, significantly affect their biological activities, including antioxidant, antimicrobial, and cytotoxic activities. Research in this area compares these effects to understand the correlations between chemical structure and bioactivity. This knowledge can guide the development of new compounds with enhanced biological functions, potentially including derivatives of the specified compound (Godlewska-Żyłkiewicz et al., 2020).

Role in Plant Defense

Carboxylic acid derivatives play a role in plant defense mechanisms. For instance, pyrroline-5-carboxylate (P5C), a related compound, is involved in plant resistance against pathogens. Understanding the metabolic pathways of such compounds in plants helps in engineering disease-resistant crops, illustrating the potential agricultural applications of carboxylic acid derivatives (Qamar, Mysore, & Senthil-Kumar, 2015).

Pharmacological Applications

Chlorogenic acid (CGA), a carboxylic acid derivative, demonstrates a wide range of therapeutic roles, such as antioxidant, antibacterial, and anti-inflammatory effects. Studies on CGA provide insights into the pharmacological potential of carboxylic acids and their derivatives, suggesting avenues for the development of new drugs and therapeutic agents. This highlights the importance of carboxylic acids in drug development and medical research (Naveed et al., 2018).

Safety And Hazards

The safety information available indicates that this compound has some hazards associated with it. The GHS pictograms indicate a signal word of “Warning” with hazard statements H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338.